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acid pinacol ester
CAS No.: 1351054-91-5

Cat. No.: B581657

Get Quote

Executive Summary

2-Formyl-4-nitrophenylboronic acid pinacol ester (CAS: 1351054-91-5) is a highly
functionalized arylboronate intermediate used in the synthesis of complex heterocycles and
biaryls via Suzuki-Miyaura coupling.[1][2]

Unlike its free boronic acid counterpart, this pinacol ester (Bpin) offers superior solubility in non-
polar organic solvents and resistance to protodeboronation. However, its electron-deficient
nature (due to nitro and formyl groups) makes it prone to specific degradation pathways that
must be monitored via 1H NMR.[1]

Key Distinction: The presence of the pinacol "diagnostic singlet" at ~1.3 ppm is the primary
spectroscopic handle for distinguishing the ester from the hydrolyzed acid or boroxine
anhydrides.

Structural & Electronic Analysis
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To interpret the NMR accurately, one must understand the electronic environment affecting the

protons.

e Nitro Group (-NO:z at C4): A strong electron-withdrawing group (EWG) that significantly
deshields the ortho protons (H-3 and H-5).[1]

e Formyl Group (-CHO at C2): A strong EWG that deshields the ortho proton (H-3) and
provides a distinct downfield singlet (~10 ppm).[1]

» Pinacol Boronate (-Bpin at C1): Acts as a weak sigma-donor but interacts with the pi-system.
[1] Its bulky nature prevents dimerization, unlike the free acid.

Visualization: Structural NMR Assignment

The following diagram maps the electronic influences to the predicted chemical shifts.
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Caption: Predicted 1H NMR assignment based on substituent additivity rules (CDCI3). H-3 is
the most downfield aromatic signal due to the synergistic deshielding of the flanking Nitro and

Formyl groups.

Comparative Performance Analysis

The following table compares the Pinacol Ester against its primary alternatives: the Free

Boronic Acid and MIDA Boronate.

Feature

Pinacol Ester
(Bpin)

Free Boronic Acid
(-B(OH)2)

MIDA Boronate

1H NMR Clarity

High. Sharp methyl
singlet (12H) confirms
identity.[1]

Low. Broad OH peaks;
often complicates
aromatic region due to

boroxine formation.

Medium. Distinct
methylene doublets,

but complex solubility.

Solubility (CDCIs)

Excellent. Standard
solvent for QC.[1]

Poor. Often requires
DMSO-ds or CDsOD.

[1]

Poor. Requires
DMSO-ds or MeCN-
ds.

Stability (Silica)

High. Can be purified
by flash
chromatography.[1]

Low. Streaks on silica;

often degrades.

High. Stable, but

requires polar eluents.

Reactivity

Ready for Suzuki
coupling.[3]

Prone to
protodeboronation

(loss of Boron).[1]

Slow release; requires
hydrolysis step.

Atom Economy

Lower (Loss of pinacol
= CeH12).[1]

Higher (Loss of
water).[1]

Lowest (Loss of MIDA
ligand).[1]

Critical Insight: For the 2-formyl-4-nitro substitution pattern, the Free Boronic Acid is notoriously

unstable.[1] The electron-withdrawing nitro group facilitates hydrolytic cleavage of the C-B bond

(protodeboronation), especially under basic conditions. The Pinacol Ester mitigates this by

sterically protecting the boron atom.

Detailed 1H NMR Interpretation (CDCI3)
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A. The Diagnostic Region (0.0 - 2.0 ppm)[1]
» Signal: Sharp Singlet (~1.38 ppm).[1]

* Integration: 12 Protons.
« Interpretation: This is the "Pinacol Fingerprint."

o QC Check: If you see multiple singlets here (e.g., at 1.25 and 1.38), your sample contains
free pinacol (degradation product) or has undergone transesterification.[1]

o Quantification: Use this peak against an internal standard (e.qg., 1,3,5-trimethoxybenzene)
to determine purity.[1]

B. The Aromatic Region (7.5 - 9.0 ppm)

Due to the strong electron-withdrawing nature of both -NOz and -CHO, all aromatic protons are
shifted downfield relative to benzene (7.26 ppm).[1]

e H-3(~8.85ppm, d, J = 2.5 Hz):

o Located between the Nitro and Formyl groups.

o Appears as a doublet due to meta-coupling with H-5.[1]

o Note: This proton is extremely acidic for an aromatic proton.
e H-5(~8.45 ppm, dd, J = 8.5, 2.5 Hz):

o Ortho to the Nitro group.

o Appears as a doublet of doublets (ortho-coupling to H-6, meta-coupling to H-3).
e H-6 (~8.05 ppm, d, J = 8.5 Hz):

o Ortho to the Boronate.

o Usually the most upfield of the three aromatic protons, but still deshielded compared to
unsubstituted phenyl rings.
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C. The Aldehyde Region (10.0 - 11.0 ppm)|[1]

e Signal: Singlet (~10.4 ppm).[1]
« Interpretation: Confirms the integrity of the formyl group.

o Instability Flag: If this peak diminishes and a broad singlet appears ~10-12 ppm (COOH),
the aldehyde has oxidized to the carboxylic acid (2-carboxy-4-nitrophenylboronate).[1]

Experimental Protocol: Hydrolytic Stability QC

Because electron-deficient boronates are susceptible to hydrolysis, this protocol validates the
reagent quality before use in expensive coupling reactions.

Objective: Determine the ratio of Intact Ester vs. Hydrolyzed Acid/Free Pinacol.
Materials:
o Sample: 10 mg of 2-Formyl-4-nitrophenylboronic acid pinacol ester.

e Solvent: CDCIs (0.6 mL).[1] Note: Do not use DMSO-ds initially, as it can solubilize boronic
acid impurities that would otherwise precipitate, complicating the analysis.[1]

Workflow:

» Dissolution: Dissolve the sample in CDCls. The solution should be clear. Turbidity suggests
hydrolysis (free boronic acids are insoluble in chloroform).[1]

e Acquisition: Run a standard 1H NMR (16 scans).

 Integration Analysis:

o

Set the Aldehyde proton (1H) to an integral of 1.00.[4]

[¢]

Integrate the Pinacol region (1.2 — 1.4 ppm).

o

Pass Criteria: Pinacol integral = 12.0 = 0.5.[5]

Fail Criteria:

[e]
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» Pinacol integral > 13.0 (Indicates excess free pinacol).[1]

» Pinacol integral < 11.0 (Indicates partial hydrolysis or boroxine formation).[1]

Visualization: QC Decision Tree
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Caption: Quality Control decision matrix for validating boronic ester integrity prior to synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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